Cas no 1155-74-4 (1-Tetradecylpyridin-1-ium bromide)

1-Tetradecylpyridin-1-ium bromide is a quaternary ammonium compound characterized by a pyridinium core with a tetradecyl alkyl chain and a bromide counterion. This surfactant exhibits strong cationic properties, making it effective in applications requiring antimicrobial activity, phase transfer catalysis, or surface modification. Its long hydrophobic chain enhances micelle formation, improving solubility and interfacial activity in nonpolar systems. The compound is commonly utilized in biocidal formulations, corrosion inhibition, and as a stabilizer in nanoparticle synthesis. Its structural stability and ionic nature also lend utility in electrochemical and material science research. Handling should follow standard safety protocols for quaternary ammonium compounds.
1-Tetradecylpyridin-1-ium bromide structure
1155-74-4 structure
Product Name:1-Tetradecylpyridin-1-ium bromide
CAS No:1155-74-4
MF:C19H34BrN
MW:356.383965015411
MDL:MFCD00272290
CID:190678
PubChem ID:62379
Update Time:2025-10-29

1-Tetradecylpyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Tetradecylpyridin-1-ium bromide
    • 1-TETRADECYLPYRIDINIUM BROMIDE
    • Pyridinium,1-tetradecyl-, bromide (1:1)
    • 1-myristylpyridin-1-ium bromide
    • 1-Tetradecyl-pyridinium,Bromid
    • 1-tetradecyl-pyridinium,bromide
    • Myristyl-Pyridinium Bromide
    • PYRIDINIUM,1-TETRADECYL,BROMIDE
    • tetradecane pyridinium bromide
    • CHEMBL3181920
    • Myristylpyridinium bromide
    • NSC-148339
    • NCGC00255864-01
    • NS00045980
    • A803456
    • 1-tetradecylpyridin-1-ium;bromide
    • DTXSID5042459
    • Fylomac 90
    • Pyridinium, 1-tetradecyl-, bromide (1:1)
    • TETRADECYL PYRIDINIUM BROMIDE, 1-
    • NSC 148339
    • Fixanol VR
    • EINECS 214-586-2
    • Pyridinium, 1-tetradecyl-, bromide
    • 2-Cyclopentylethylchloride
    • CAS-1155-74-4
    • 1155-74-4
    • Tox21_301239
    • Q27291460
    • TETRADECYLPYRIDINIUM BROMIDE
    • AKOS015891724
    • DTXCID3022459
    • 1-tetradecylpyridin-1-iumbromide
    • V2WIJ52V0W
    • SCHEMBL177665
    • NSC148339
    • UNII-V2WIJ52V0W
    • Morpan TPB
    • N-Tetradecylpyridinium bromide
    • HJNAJKBRYDFICV-UHFFFAOYSA-M
    • MDL： MFCD00272290
    • Inchi： 1S/C19H34N.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-14-17-20-18-15-13-16-19-20;/h13,15-16,18-19H,2-12,14,17H2,1H3;1H/q+1;/p-1
    • InChI Key： HJNAJKBRYDFICV-UHFFFAOYSA-M
    • SMILES： [Br-].[N+]1(C=CC=CC=1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 355.18700
  • Monoisotopic Mass: 355.18746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88000
  • LogP: 2.67920

1-Tetradecylpyridin-1-ium bromide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Tetradecylpyridin-1-ium bromide Pricemore >>

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